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Compound of Interest

Compound Name: OleylammoniumBromide

Cat. No.: B12313317

Get Quote

Executive Summary & Risk Context
Oleylammonium Bromide (OAmBr) is not merely a "salt"; it is a functional surfactant with a

lipophilic C18 tail and a polar bromide head. In laboratory settings, particularly in perovskite

solar cell research, it is handled as a fine, hygroscopic powder.

The Hidden Danger: Unlike simple inorganic salts (e.g., NaBr), the oleyl chain facilitates rapid

permeation through the lipid bilayer of the skin. If dissolved in carrier solvents common to this

workflow (like DMF, DMSO, or Toluene), the rate of dermal absorption accelerates drastically.

Core Directive: Treat OAmBr not just as an irritant, but as a permeation enhancer. Your PPE

strategy must account for the solvent system as much as the solute itself.

Hazard Analysis & GHS Classification
Based on structural analogs (Oleylamine) and quaternary ammonium halide data.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12313317#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12313317?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard
Category

GHS Code Signal Word Description
Operational
Implication

Skin

Corrosion/Irritatio

n

H315 / H314 Warning/Danger

Causes skin

irritation

(potential burns

in high conc).

Zero-skin-contact

policy. The

surfactant nature

degrades skin

barrier function.

Eye Damage H319 Warning
Causes serious

eye irritation.[1]

Fine dust can

bypass standard

safety glasses.

STOT - Single

Exposure
H335 Warning

May cause

respiratory

irritation.

Inhalation of dust

triggers

immediate

mucous

membrane

inflammation.

Aquatic Toxicity H400 Warning

Very toxic to

aquatic life.[2][3]

[4]

Zero-drain

disposal. All

washings must

be collected.

PPE Matrix: The "Barrier-in-Depth" Approach
Do not rely on a single layer of protection. Use this matrix to select PPE based on your specific

operation.

PPE Selection Table
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PPE Component Specification Rationale (The "Why")

Hand Protection (Layer 1) Nitrile (0.11 mm minimum)
Base protection against dry

powder.

Hand Protection (Layer 2)
Extended Cuff Nitrile (0.15

mm+)

CRITICAL: If handling OAmBr

in DMF/DMSO, standard nitrile

degrades quickly. The second

layer provides "breakthrough

time" buffer.

Eye Protection
Chemical Splash Goggles

(Indirect Vent)

Safety glasses are insufficient.

Airborne surfactant dust can

navigate around glasses and

dissolve in eye moisture,

causing immediate chemical

conjunctivitis.

Respiratory N95 (Minimum) or P100

If weighing outside a fume

hood (not recommended), a

respirator is mandatory. Inside

a hood, the sash acts as the

primary barrier.

Body Protection Tyvek® Lab Coat or Apron

Cotton coats absorb

surfactants. Impervious aprons

prevent "soak-through" if spills

occur during solubilization.

Visualization: Risk Logic & Workflow
Diagram 1: The "Surfactant Effect" Risk Logic
This diagram illustrates why OAmBr requires stricter handling than standard salts.
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Caption: The lipophilic tail of OAmBr acts as a permeation enhancer, allowing the compound

(and associated solvents) to bypass the skin's natural lipid barrier.

Operational Protocol: The "Zero-Dust" Weighing
Method
OAmBr is often fluffy and electrostatic. Standard weighing generates dust.[3] Use this protocol

to eliminate inhalation risk.

Equipment Needed:
Anti-static gun (Zerostat) or ionizer bar.

Disposable weighing boats (avoid weighing paper).

Glass scintillation vial with cap.

Step-by-Step Procedure:
Preparation:

Don full PPE (Double gloves, Goggles).

Place a damp paper towel inside the fume hood (away from the balance). This acts as a

"dust trap" for stray particles.

Static Neutralization:
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OAmBr is static-prone.[2][5] Shoot the empty weigh boat and the stock bottle with the anti-

static gun before opening. This prevents powder from "jumping" out.

Transfer:

Open stock bottle.

Transfer powder to weigh boat using a clean spatula.

Immediately recap the stock bottle.

Solubilization (The Containment Step):

Do not try to pour the powder into a narrow volumetric flask neck.

Pour powder from the boat into a wide-mouth scintillation vial.

Add your solvent (DMF/Chlorobenzene) to the vial to dissolve the solid.

Transfer the liquid solution to your final vessel.

Decontamination:

Wipe the balance area with a solvent-soaked tissue (Ethanol).

Dispose of the tissue in solid hazardous waste.

Diagram 2: Safe Weighing Workflow
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Caption: Workflow designed to minimize airborne dust generation by dissolving the solid before

final transfer.

Disposal & Environmental Logistics
Strict Prohibition: Never dispose of OAmBr down the drain. As a quaternary ammonium

compound, it is highly toxic to aquatic microorganisms and disrupts wastewater treatment

plants.

Waste Stream Segregation
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Waste Type Composition Disposal Path

Solid Waste
Contaminated gloves, weigh

boats, paper towels.

Solid Hazardous Waste

(Halogenated). Label as "Toxic

Solids."

Liquid Waste (Organic)
OAmBr dissolved in Toluene,

DMF, or Chlorobenzene.

Liquid Organic Waste

(Halogenated).Do not mix with

oxidizers (Nitric

acid/Peroxides).

Liquid Waste (Aqueous)
Rinsate from glassware

cleaning.

Aqueous Toxic Waste. Collect

separately; do not flush.

Disposal Note: Ensure the waste tag explicitly lists "Bromide" and "Quaternary Amine." This

alerts the disposal facility to use incineration rather than fuel blending.

Emergency Response
Skin Contact:

Immediately strip contaminated clothing.

Wash with soap and water for 15 minutes. (Water alone is insufficient to remove the

lipophilic surfactant).

Seek medical attention if irritation persists.[1][6]

Eye Contact:

Flush with eyewash station for 15 minutes, holding eyelids open.

Do not rub. Rubbing grinds the crystals into the cornea.

Spill (Solid):

Cover with damp paper towels to prevent dust.

Scoop up and place in a sealed bag.
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Wipe area with Ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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